Cas no 1396748-97-2 (N-cyclopropyl-2-{4-2-(naphthalen-1-yl)acetamidophenyl}-2H-1,2,3,4-tetrazole-5-carboxamide)

• Product Name: N-cyclopropyl-2-{4-2-(naphthalen-1-yl)acetamidophenyl}-2H-1,2,3,4-tetrazole-5-carboxamide
• CAS No: 1396748-97-2
• MF: C₂₃H₂₀N₆O₂
• MW: 412.443903923035
• CID: 6559718
• Update Time: 2025-06-16

N-cyclopropyl-2-{4-2-(naphthalen-1-yl)acetamidophenyl}-2H-1,2,3,4-tetrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-2-{4-2-(naphthalen-1-yl)acetamidophenyl}-2H-1,2,3,4-tetrazole-5-carboxamide
• N-cyclopropyl-2-[4-[(2-naphthalen-1-ylacetyl)amino]phenyl]tetrazole-5-carboxamide

• Inchi： 1S/C23H20N6O2/c30-21(14-16-6-3-5-15-4-1-2-7-20(15)16)24-17-10-12-19(13-11-17)29-27-22(26-28-29)23(31)25-18-8-9-18/h1-7,10-13,18H,8-9,14H2,(H,24,30)(H,25,31)
• InChI Key： OBMCUGDAGHLPEA-UHFFFAOYSA-N
• SMILES： N1=C(C(NC2CC2)=O)N=NN1C1=CC=C(NC(CC2=C3C(C=CC=C3)=CC=C2)=O)C=C1

Additional information on N-cyclopropyl-2-{4-2-(naphthalen-1-yl)acetamidophenyl}-2H-1,2,3,4-tetrazole-5-carboxamide

Introduction to N-cyclopropyl-2-{4-2-(naphthalen-1-yl)acetamidophenyl}-2H-1,2,3,4-tetrazole-5-carboxamide (CAS No. 1396748-97-2)

N-cyclopropyl-2-{4-2-(naphthalen-1-yl)acetamidophenyl}-2H-1,2,3,4-tetrazole-5-carboxamide (CAS No. 1396748-97-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to a class of molecules known for their involvement in various biochemical pathways, making it a subject of intense study in medicinal chemistry.

The molecular structure of this compound is characterized by a cyclopropyl group attached to a tetrazole ring, which is further linked to a phenyl ring substituted with an acetamide moiety. The presence of the naphthalen-1-yl group introduces a rigid aromatic system, enhancing the compound's potential for interactions with biological targets. Such structural motifs are often explored in the development of novel therapeutic agents due to their ability to modulate enzyme activity and receptor binding.

In recent years, there has been a surge in research focused on tetrazole derivatives due to their diverse pharmacological properties. Tetrazole compounds are known for their role as bioisosteres, capable of replacing other functional groups in drug molecules without significantly altering their biological activity. The incorporation of a tetrazole ring in N-cyclopropyl-2-{4-2-(naphthalen-1-yl)acetamidophenyl}-2H-1,2,3,4-tetrazole-5-carboxamide suggests that this compound may exhibit potent effects on various biological pathways, particularly those involving enzymes and receptors that are sensitive to tetrazole-containing molecules.

The acetamide moiety in the structure contributes to the compound's solubility and stability, making it a viable candidate for further development into a drug candidate. Additionally, the phenyl ring with the naphthalen-1-yl substituent provides additional sites for interaction with biological targets, potentially enhancing the compound's binding affinity and selectivity. These features make N-cyclopropyl-2-{4-2-(naphthalen-1-yl)acetamidophenyl}-2H-1,2,3,4-tetrazole-5-carboxamide an attractive molecule for further investigation in drug discovery programs.

Recent studies have highlighted the importance of structural diversity in the development of novel therapeutics. Compounds like N-cyclopropyl-2H-1,2,3,4-tetrazole-5-carboxamide are being explored for their potential applications in treating various diseases, including cancer and inflammatory disorders. The unique combination of functional groups in this molecule makes it a promising candidate for further pharmacological evaluation.

The cyclopropyl group is known to enhance metabolic stability and oral bioavailability, which are critical factors in drug development. By incorporating this group into the molecular structure, researchers aim to improve the pharmacokinetic properties of the compound. This could lead to more effective drug candidates with better patient compliance and reduced side effects.

In addition to its structural features, N-cyclopropyl- {}-{}{}{}
N-cyclopropyl-
{}